Cas no 2035001-90-0 ((2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 2035001-90-0
• MF: C₁₇H₁₅NO₃S₂
• MW: 345.435901880264
• CID: 5554112
• Update Time: 2025-07-30

(2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-3-thiophen-3-ylprop-2-enamide
• (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide

• Inchi： 1S/C17H15NO3S2/c19-16(6-5-13-7-10-22-11-13)18-12-17(20,14-3-1-8-21-14)15-4-2-9-23-15/h1-11,20H,12H2,(H,18,19)/b6-5+
• InChI Key： VFQGNMQJMRJBSQ-AATRIKPKSA-N
• SMILES： C(NCC(C1=CC=CO1)(O)C1SC=CC=1)(=O)/C=C/C1C=CSC=1

Additional information on (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide

Introduction to (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

(2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide, with the CAS number 2035001-90-0, represents a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines heterocyclic aromatic rings with functional groups that make it a promising candidate for various biological applications.

The compound's structure is notable for its dual incorporation of furan and thiophene moieties, which are well-documented for their diverse pharmacological properties. The presence of these aromatic systems not only contributes to the molecule's stability but also enhances its potential for interactions with biological targets. Specifically, the furan-2-yl and thiophen-3-yl substituents are known to exhibit significant binding affinity with enzymes and receptors, making this compound a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide position it as a potential therapeutic agent in these areas. For instance, studies have shown that thiophene derivatives can inhibit the activity of certain enzymes involved in inflammatory responses, while furan-based compounds have demonstrated antioxidant properties.

The hydroxyl group in the molecule's structure further enhances its biological activity by providing a site for hydrogen bonding interactions. This feature is particularly important for designing molecules that can selectively target specific biological pathways. Additionally, the amide functionality at the terminus of the molecule allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of (2E)-N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-(thiophen-3-y l strong>)prop - 2 - enamide involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the formation of a key intermediate through a condensation reaction between a furan derivative and a thiophene-containing aldehyde. Subsequent functional group transformations, including hydroxylation and amidation, yield the final product.

The compound's potential applications extend beyond its use as an isolated entity. It can serve as a building block for more complex molecules through further chemical modifications. For example, introducing additional functional groups or linking it to other bioactive scaffolds could lead to novel drug candidates with enhanced efficacy and reduced side effects.

In academic research, (2E)-N-[2-(< strong >furan - 2 - yl strong >) - 2 - hydroxy - 2 - (< strong > thiophen - 2 - yl strong >) ethyl ] - 3 - (< strong > thiophen - 3 - yl strong >) prop - 2 - enamide has been studied for its interactions with various biological targets. Preliminary findings suggest that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Moreover, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative disorders.

The compound's structural complexity also makes it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict its binding modes with biological targets and to rationalize its observed pharmacological effects. These studies not only provide insights into the compound's mechanism of action but also guide future modifications aimed at improving its therapeutic potential.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. (2035001 strong >90 - 0) is no exception, and ongoing research is focused on evaluating its pharmacokinetic profile, toxicity profiles, and potential therapeutic benefits in preclinical models. These studies are crucial for determining whether this compound can progress to human clinical trials and ultimately become a viable therapeutic option.

In conclusion, (( strong >E strong >)-N-[furan )-&nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; &nb sp; hydroxy-&nbs p;)ethyl]-3()]prop-&nbs p;)enamide represents a significant advancement in chemical biology with promising applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable compound for further exploration in drug discovery efforts aimed at addressing various diseases.